Cas no 35970-31-1 (2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride)

• Product Name: 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride
• CAS No: 35970-31-1
• MF: C₁₀H₁₂ClNO₃
• MW: 229.6605
• MDL: MFCD01222663
• CID: 1477701
• PubChem ID: 16806052
• Update Time: 2025-06-09

2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• STK926281
• 2-Amino-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-aethanon, Hydrochlorid
• AC1Q3D3M
• 2-amino-1-(2,3-dihydrobenzo[1,4]dioxin-6-yl)ethanone hydrochloride
• AGN-PC-016HT8
• SureCN4195016
• 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone hydrochloride
• hydrochloride
• 2-amino-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-ethanone, hydrochloride
• 10279P
• 2-Amino-3',4'-(ethylenedioxy)acetophenone HCl
• 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethanone
• 2-AMINO-1-(2,3-DIHYDRO-BENZO[1,4]DIOXIN-6-YL)-ETHANONE
• 2-aMino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1- one hydrochloride
• 2-Amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethanone hydrochloride
• 2-Amino-1-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-ethanone hydrochloride
• 2-amino-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)ethan-1-one hydrochloride
• 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride

• MDL： MFCD01222663
• Inchi： InChI=1S/C10H11NO3.ClH/c11-6-8(12)7-1-2-9-10(5-7)14-4-3-13-9;/h1-2,5H,3-4,6,11H2;1H
• InChI Key： QQOCJGFHQBCQNE-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C1C(=O)CN)OCCO2.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Melting Point: 247-248 °C(Solv: water (7732-18-5); methanol (67-56-1))

Additional information on 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride

Comprehensive Overview of 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride (CAS No. 35970-31-1)

2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride, with the CAS number 35970-31-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of benzodioxin derivatives, which are known for their diverse biological activities. The presence of an amino group and a ketone functionality in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given the structural similarities to other bioactive benzodioxin compounds.

In recent years, the demand for high-purity research chemicals like 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride has surged, driven by advancements in neuroscience and psychopharmacology. This compound is often explored for its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Such properties make it a subject of interest for studies related to mood disorders, cognitive enhancement, and neurodegenerative diseases. Its hydrochloride salt form ensures better solubility and stability, which are critical for laboratory applications.

The synthesis of 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride involves multi-step organic reactions, often starting from 1,4-benzodioxin precursors. Chemists employ techniques such as reductive amination and acid-catalyzed condensation to achieve high yields. The compound's molecular weight and structural purity are rigorously verified using HPLC, mass spectrometry, and NMR spectroscopy. These analytical methods ensure that the final product meets the stringent requirements of pharmaceutical-grade research.

One of the trending topics in the scientific community is the exploration of novel psychoactive substances (NPS) and their therapeutic potential. While 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride is not classified as an NPS, its structural features align with compounds being studied for neurological benefits. This has led to increased searches for terms like "benzodioxin derivatives in medicine" and "amino ketone research chemicals." Researchers are also investigating its metabolic pathways and bioavailability, which are crucial for understanding its pharmacological profile.

From an SEO perspective, this compound is often searched alongside queries such as "CAS 35970-31-1 uses," "2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride synthesis," and "benzodioxin-based drug development." These keywords reflect the growing interest in specialty chemicals for academic and industrial research. To ensure clarity and relevance, this article emphasizes the compound's scientific significance while avoiding speculative or non-compliant terminology.

In conclusion, 2-amino-1-(2,3-dihydro-1,4-benzodioxin-6-yl)ethan-1-one hydrochloride (CAS No. 35970-31-1) represents a promising area of research in medicinal chemistry and neuropharmacology. Its unique structure and potential applications make it a valuable subject for ongoing studies. As the scientific community continues to explore innovative therapeutic agents, compounds like this will likely remain at the forefront of drug discovery efforts.